Cas no 12001-26-2 (Muscovite)

• Product Name: Muscovite
• CAS No: 12001-26-2
• MF: Al₂K₂O₆Si
• MW: 256.241580963135
• CID: 48720
• PubChem ID: 92027383
• Update Time: 2025-04-18

Muscovite Chemical and Physical Properties

Names and Identifiers

• Muscovite
• POTASSIUM MICA
• MuscovitepotassiumMICA
• MICA,WATERGROUND
• MUSCOVITEMICA
• C.I. 77019
• Mica
• Muscovite potassium
• Muscovite sheet
• abhrak
• biotite
• c1000
• daze
• glist
• hx610
• meroxene
• Muscovite sheet, naturally occurring Mineral, approxiMately 6 in x 6 in
• p80p
• suzorite
• Silicate mica
• Chacaltaite
• Cogemika
• Serikuron
• Astrolite
• Astrolit
• Fluorian muscovite
• Muscovite, fluorian
• Clarite 30C
• Clarite 60C
• Clarite 300W
• Riburaito RD 100
• M 200 (mineral)
• M 400 (mineral)
• M-XF
• K 325
• Muscovite (Al2K(Si3Al)((OH)0.5-1F0-0.5)2O10)
• 1318-94-1
• dipotassium;dioxosilane;oxo(oxoalumanyloxy)alumane;oxygen(2-)
• 12001-26-2
• NS00131366
• Dehydrated mica
• Synthetic mica
• Wet mica powder

• MDL： MFCD00151447
• Inchi： 1S/2Al.2K.O2Si.4O/c;;;;1-3-2;;;;/q;;2*+1;;;;;-2
• InChI Key： YGANSGVIUGARFR-UHFFFAOYSA-N
• SMILES： [K+].[K+].[Si](=O)=O.[Al](=O)O[Al]=O.[O-2]

Computed Properties

• Exact Mass: 257.85300
• Monoisotopic Mass: 255.836904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 52.4
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5

Experimental Properties

• Color/Form: Colorless, odorless tablets or aqueous silicate tablets
• Density: 2.77
• Melting Point: 1500 °C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.55-1.61
• Water Partition Coefficient: Insoluble in water.
• PSA: 77.51000
• LogP: -0.81820
• Vapor Pressure: No data available

Muscovite Security Information

• Signal Word：Danger
• Hazard Statement： H372
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S22
• RTECS：VV876000
• Storage Condition：Store in a dry, well ventilated place away from direct sunlight. Keep container closed when not in use.
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds